5-({[Tert-butyl(dimethyl)silyl]oxy}methyl)isoxazole-3-carbohydrazide

• Molecular Formula: C11H21N3O3Si
• Molecular Weight: 271.39 g/mol
• IUPAC Name: 5-[[tert-butyl(dimethyl)silyl]oxymethyl]-1,2-oxazole-3-carbohydrazide
• InChI: InChI=1S/C11H21N3O3Si/c1-11(2,3)18(4,5)16-7-8-6-9(14-17-8)10(15)13-12/h6H,7,12H2,1-5H3,(H,13,15)
• InChI Key: FJFDRLZAYSGCAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC1=CC(=NO1)C(=O)NN

Description

5-({[Tert-butyl(dimethyl)silyl]oxy}methyl)isoxazole-3-carbohydrazide is a useful research compound. Its molecular formula is C11H21N3O3Si and its molecular weight is 271.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl-5-({[tert-butyl(dimethylsilyl)]oxy}methyl)isoxazole-3-carboxylate (1.68 g, 5.9 mmol) and hydrazine hydrate (44 g, 8.8 mmol) in ethanol (30 mL) is heated to 60° C. for 4 hours. The mixture is cooled to room temperature and the solvents are removed in vacuo to yield 5-({[tert-butyl(dimethyl)silyl]oxy}methyl)isoxazole-3-carbohydrazide as orange crystals.